Cas no 139442-86-7 (4-Isoxazolecarbonyl chloride, 5-(chloromethyl)- (9CI))

• Product Name: 4-Isoxazolecarbonyl chloride, 5-(chloromethyl)- (9CI)
• CAS No: 139442-86-7
• MF: C₅H₃Cl₂NO₂
• MW: 179.988819360733
• CID: 1021208
• PubChem ID: 19439733
• Update Time: 2025-04-20

4-Isoxazolecarbonyl chloride, 5-(chloromethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarbonyl chloride, 5-(chloromethyl)- (9CI)
• 5-(chloromethyl)-1,2-oxazole-4-carbonyl chloride
• 139442-86-7
• DTXSID70598843
• SCHEMBL3067124
• 4-ISOXAZOLECARBONYL CHLORIDE, 5-(CHLOROMETHYL)-
• 5-(Chloromethyl)isoxazole-4-carbonyl chloride
• DB-272601

• Inchi： 1S/C5H3Cl2NO2/c6-1-4-3(5(7)9)2-8-10-4/h2H,1H2
• InChI Key： MECSKRLTNBOYDC-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)Cl)C=NO1

Computed Properties

• Exact Mass: 178.95419
• Monoisotopic Mass: 178.9540837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1